Cas no 58841-31-9 (1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-)

1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]- structure
58841-31-9 structure
Product Name:1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-
CAS No:58841-31-9
MF:C14H16N2OS
MW:260.354641914368
CID:340664
PubChem ID:21496504
Update Time:2025-04-19

1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-[2-(phenylthio)ethoxy]-
    • 4-(2-phenylsulfanylethoxy)benzene-1,2-diamine
    • 58841-31-9
    • 4-[2-(Phenylsulfanyl)ethoxy]benzene-1,2-diamine
    • SCHEMBL11848435
    • DTXSID10614975
    • Inchi: 1S/C14H16N2OS/c15-13-7-6-11(10-14(13)16)17-8-9-18-12-4-2-1-3-5-12/h1-7,10H,8-9,15-16H2
    • InChI Key: FVJLYUFCSZQCRO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCOC1=CC=C(C(=C1)N)N

Computed Properties

  • Exact Mass: 260.09848
  • Monoisotopic Mass: 260.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 61.27
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